N-{(1Z)-1-(1,3-benzodioxol-5-yl)-3-[(2E)-2-(3-hydroxy-4-nitrobenzylidene)hydrazinyl]-3-oxoprop-1-en-2-yl}benzamide

• Molecular Formula: C24H18N4O7
• Molecular Weight: 474.4 g/mol
• IUPAC Name: N-[(Z)-1-(1,3-benzodioxol-5-yl)-3-[(2E)-2-[(3-hydroxy-4-nitrophenyl)methylidene]hydrazinyl]-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C24H18N4O7/c29-20-11-16(6-8-19(20)28(32)33)13-25-27-24(31)18(26-23(30)17-4-2-1-3-5-17)10-15-7-9-21-22(12-15)35-14-34-21/h1-13,29H,14H2,(H,26,30)(H,27,31)/b18-10-,25-13+
• InChI Key: UFQYLKWYYISHBD-UNDXKBGMSA-N
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C(/C(=O)N/N=C/C3=CC(=C(C=C3)[N+](=O)[O-])O)\NC(=O)C4=CC=CC=C4
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C(C(=O)NN=CC3=CC(=C(C=C3)[N+](=O)[O-])O)NC(=O)C4=CC=CC=C4

Description

N-[(1Z)-2-(2H-1,3-BENZODIOXOL-5-YL)-1-{N’-[(E)-(3-HYDROXY-4-NITROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}ETH-1-EN-1-YL]BENZAMIDE is a complex organic compound with a unique structure that includes a benzodioxole moiety, a hydrazinecarbonyl group, and a nitrophenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(1Z)-2-(2H-1,3-BENZODIOXOL-5-YL)-1-{N’-[(E)-(3-HYDROXY-4-NITROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}ETH-1-EN-1-YL]BENZAMIDE typically involves multiple steps. . The reaction conditions often require the use of catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized conditions to ensure consistency and efficiency. The use of continuous flow reactors and automated systems can further enhance the scalability of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

N-[(1Z)-2-(2H-1,3-BENZODIOXOL-5-YL)-1-{N’-[(E)-(3-HYDROXY-4-NITROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}ETH-1-EN-1-YL]BENZAMIDE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: Electrophilic and nucleophilic substitution reactions can modify the benzodioxole and nitrophenyl moieties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The conditions often involve controlled temperatures and pH levels to ensure selective reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines. Substitution reactions can introduce various functional groups into the molecule .

Scientific Research Applications

N-[(1Z)-2-(2H-1,3-BENZODIOXOL-5-YL)-1-{N’-[(E)-(3-HYDROXY-4-NITROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}ETH-1-EN-1-YL]BENZAMIDE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s biological activity is investigated for potential therapeutic applications, including anticancer and antimicrobial properties.

Medicine: Research focuses on its potential as a drug candidate for various diseases.

Industry: It is explored for use in materials science, particularly in the development of new polymers and advanced materials.

Mechanism of Action

The mechanism of action of N-[(1Z)-2-(2H-1,3-BENZODIOXOL-5-YL)-1-{N’-[(E)-(3-HYDROXY-4-NITROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}ETH-1-EN-1-YL]BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Similar Compounds

• **N-[(1Z)-2-(2H-1,3-BENZODIOXOL-5-YL)-1-{N’-[(E)-(3-HYDROXY-4-NITROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}ETH-1-EN-1-YL]BENZAMIDE
• **N-[(1Z)-2-(2H-1,3-BENZODIOXOL-5-YL)-1-{N’-[(E)-(3-HYDROXY-4-NITROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}ETH-1-EN-1-YL]BENZAMIDE

Uniqueness

The uniqueness of N-[(1Z)-2-(2H-1,3-BENZODIOXOL-5-YL)-1-{N’-[(E)-(3-HYDROXY-4-NITROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}ETH-1-EN-1-YL]BENZAMIDE lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .